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Compound of Interest

Compound Name: 2-Ethyl-1-butanol

Cat. No.: B044090

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the health and safety profile of chemical reagents is paramount. This in-depth
technical guide provides critical data and handling protocols for 2-Ethyl-1-butanol (CAS No.
97-95-0), a versatile solvent and intermediate in various chemical syntheses.

This document summarizes essential health and safety information, presents key quantitative
data in a structured format for ease of comparison, and outlines the methodologies of
toxicological studies. Visual workflows for emergency procedures are also provided to ensure
rapid and effective response in the event of an incident.

Physicochemical and Hazard Profile

2-Ethyl-1-butanol is a flammable liquid and vapor that is harmful if swallowed or in contact
with skin.[1][2] It is a colorless to pale yellow liquid with a mild odor.[1][Z]

Table 1: Physical and Chemical Properties of 2-Ethyl-1-butanol
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Property Value Reference
Molecular Formula C6H140 [2]
Molecular Weight 102.17 g/mol [2][3]
Boiling Point 146 °C [4115][6]
Melting Point -15 °C [41[5][6]
Flash Point 57 °C/134.6 °F [1]

Density 0.83 g/cm3 (at 20°C) [2]
Autoignition Temperature 315°C /599 °F [1]

Water Solubility 10 g/L (at 20°C) [2]

Table 2: Hazard Classifications for 2-Ethyl-1-butanol

Hazard Classification Category Hazard Statement

H226: Flammable liquid and

Flammable liquids Category 3
vapour[1][2]
o H302: Harmful if swallowed[1]
Acute toxicity, Oral Category 4
[2]4]
o H312: Harmful in contact with
Acute toxicity, Dermal Category 4

skin[1][2][4]

Toxicological Data

Toxicological assessment of 2-Ethyl-1-butanol indicates that it is moderately toxic by ingestion
and skin contact and is a skin and severe eye irritant.[7]

Table 3: Summary of Acute Toxicity Data for 2-Ethyl-1-butanol
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Endpoint Result Species Reference
Acute Oral Toxicity Harmful if swallowed N
Not Specified [1][2]114]

(LD50) (Category 4)
Acute Dermal Toxicity Harmful in contact N

) ) Not Specified [1112114]
(LD50) with skin (Category 4)
Skin Irritation Skin irritant Not Specified [7]
Eye Irritation Severe eye irritant Not Specified [7]

Experimental Protocols

The toxicological data presented are primarily derived from standardized testing guidelines
established by the Organisation for Economic Co-operation and Development (OECD). These
protocols are designed to ensure the quality and consistency of chemical safety data.

Acute Oral Toxicity (Following OECD Test Guideline 401) The assessment of acute oral toxicity
is typically conducted using a protocol similar to OECD Guideline 401.[8][9] This method
involves the administration of a single dose of the test substance to fasted experimental
animals (commonly rats) via oral gavage.[1] Graded doses are used across several groups of
animals, with one dose per group.[1] Observations for signs of toxicity and mortality are made
over a period of at least 14 days.[1] The median lethal dose (LD50), which is the statistically
derived dose expected to cause death in 50% of the animals, is then determined.[1] All animals
are subjected to a gross necropsy at the end of the study.[1]

Acute Dermal Irritation/Corrosion (Following OECD Test Guideline 404) To evaluate the
potential for skin irritation, a method analogous to OECD Guideline 404 is employed.[2][5][7]
[10] A single dose of the test substance is applied to a small area of the skin of an experimental
animal, typically an albino rabbit.[10] The exposure period is generally four hours.[10] The skin
is then observed for signs of erythema (redness) and edema (swelling) at specified intervals
over a period of up to 14 days.[10] The severity of the skin reactions is scored to determine the
level of irritation.[7]

Acute Eye Irritation/Corrosion (Following OECD Test Guideline 405) For assessing eye
irritation, a procedure consistent with OECD Guideline 405 is utilized.[3][4][11][12] A single
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dose of the substance is applied to the conjunctival sac of one eye of an experimental animal,
usually an albino rabbit, with the other eye serving as a control.[3][4] The eyes are examined
for lesions of the cornea, iris, and conjunctiva at specific intervals (e.g., 1, 24, 48, and 72
hours) after application.[3] The severity and reversibility of any observed effects are scored to
classify the substance's eye irritation potential.[3]

Handling and Emergency Procedures

Proper handling and emergency preparedness are crucial when working with 2-Ethyl-1-
butanol.

Spill Response Workflow

In the event of a spill, a systematic approach is necessary to ensure safety and minimize
environmental contamination.
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Initial Actions

Evacuate non-essential personnel

l

Ensure adequate ventilation

l

Eliminate all ignition sources
(sparks, flames, hot surfaces)

Containme% & Cleanup

Wear appropriate Personal Protective Equipment (PPE)
(gloves, safety glasses, respirator)

y

Contain spill with inert absorbent material
(sand, earth, vermiculite)

l

Collect absorbed material using non-sparking tools

l

Place in a suitable, labeled container for disposal

Final |Steps
v

Clean the spill area

l

Report the incident as per institutional protocols

Click to download full resolution via product page

Caption: Workflow for handling a 2-Ethyl-1-butanol spill.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b044090?utm_src=pdf-body-img
https://www.benchchem.com/product/b044090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First Aid Procedures

Immediate and appropriate first aid is critical in case of exposure.

Exposure Route

I Inhalation | Skin Contact Eye Contact |

First Aid Measures
A 4 A 4

Move person to fresh air.
If not breathing, give artificial respiration.

outh with water.

Take off immediately all contaminated clothing. it
induce vomiting.

Rinse skin with water/shower.

Rinse immediately with plenty of water for at least 15 minutes,
also under the eyelids.

Medical Attention

y v

Seek immediate medical attention

Click to download full resolution via product page

Caption: First aid procedures for 2-Ethyl-1-butanol exposure.

Firefighting Measures

2-Ethyl-1-butanol is a flammable liquid.[1][2] In case of fire, use water spray, alcohol-resistant
foam, dry chemical, or carbon dioxide as extinguishing media.[2][4] Firefighters should wear
self-contained breathing apparatus.[4]

Handling and Storage

Handle 2-Ethyl-1-butanol in a well-ventilated area and keep it away from sources of ignition.[4]
Avoid contact with skin and eyes and inhalation of vapor or mist.[4] Store in a cool, dry, and
well-ventilated place in a tightly closed container.[2][4]

Exposure Controls and Personal Protection
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When handling 2-Ethyl-1-butanol, appropriate personal protective equipment (PPE) should be
worn. This includes:

o Eye/Face Protection: Safety glasses with side-shields or a face shield.[4]

» Skin Protection: Handle with gloves.[4] The specific glove material should be chosen based
on breakthrough time and permeation rate. Nitrile rubber is often recommended.[2] A
complete suit protecting against chemicals may be necessary for larger quantities or in case
of a spill.[2]

» Respiratory Protection: If engineering controls are not sufficient to control airborne
concentrations, a NIOSH-approved respirator with an appropriate cartridge should be used.

[4]

By adhering to the information and procedures outlined in this guide, researchers, scientists,
and drug development professionals can safely handle 2-Ethyl-1-butanol, minimizing risks to
themselves and their colleagues. Always consult the most recent Safety Data Sheet (SDS) for
the specific product in use for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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